Cas no 858131-70-1 (2,2'-Bis(4-(carbazol-9-yl)phenyl)-biphenyl)

2,2'-Bis(4-(carbazol-9-yl)phenyl)-biphenyl is a high-purity organic compound primarily utilized in optoelectronic applications, particularly as a host material in organic light-emitting diodes (OLEDs). Its rigid, conjugated biphenyl core, combined with carbazole substituents, enhances thermal stability and charge transport properties, making it suitable for high-performance devices. The compound exhibits excellent film-forming characteristics and a high triplet energy level, which is critical for efficient energy transfer in phosphorescent OLEDs. Its synthetic versatility allows for further functionalization, enabling tailored electronic properties. This material is often employed in research and industrial settings to improve device efficiency and longevity in display and lighting technologies.
2,2'-Bis(4-(carbazol-9-yl)phenyl)-biphenyl structure
858131-70-1 structure
Product name:2,2'-Bis(4-(carbazol-9-yl)phenyl)-biphenyl
CAS No:858131-70-1
MF:C48H32N2
MW:636.781091690063
CID:2104659

2,2'-Bis(4-(carbazol-9-yl)phenyl)-biphenyl Chemical and Physical Properties

Names and Identifiers

    • 2,2-bis(4-(carbazol-9-yl)phenyl)biphenyl
    • BCBP
    • 2,2'-Bis(4-(carbazol-9-yl)phenyl)-biphenyl
    • 4,4'''-Di(9H-carbazole-9-yl)-1,1':2',1'':2'',1'''-quaterbenzene
    • 4,4'''-Di(9H-carbazol-9-yl)-1,1':2',1'':2'',1'''-quaterphenyl
    • Inchi: 1S/C48H32N2/c1-3-15-39(37(13-1)33-25-29-35(30-26-33)49-45-21-9-5-17-41(45)42-18-6-10-22-46(42)49)40-16-4-2-14-38(40)34-27-31-36(32-28-34)50-47-23-11-7-19-43(47)44-20-8-12-24-48(44)50/h1-32H
    • InChI Key: UXJDSNKBYFJNDO-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC(=CC=2)C2=CC=CC=C2C2=CC=CC=C2C2C=CC(=CC=2)N2C3C=CC=CC=3C3=CC=CC=C23)C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 50
  • Rotatable Bond Count: 5
  • Complexity: 971
  • Topological Polar Surface Area: 9.9

Experimental Properties

  • Melting Point: 277℃

2,2'-Bis(4-(carbazol-9-yl)phenyl)-biphenyl Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1449278-1g
BCBP
858131-70-1 95+%
1g
¥5674.00 2024-07-28
Alichem
A019133750-1g
2,2'-Bis(4-(carbazol-9-yl)phenyl)-biphenyl
858131-70-1 95%
1g
$573.21 2023-08-31

Additional information on 2,2'-Bis(4-(carbazol-9-yl)phenyl)-biphenyl

Introduction to 2,2'-Bis(4-(carbazol-9-yl)phenyl)-biphenyl (CAS No. 858131-70-1)

2,2'-Bis(4-(carbazol-9-yl)phenyl)-biphenyl, also known by its CAS number 858131-70-1, is a high-performance organic material that has garnered significant attention in the fields of organic electronics and optoelectronics. This compound is a member of the carbazole family, which is renowned for its excellent electronic and optical properties. The unique molecular structure of 2,2'-Bis(4-(carbazol-9-yl)phenyl)-biphenyl makes it a valuable material for various applications, including organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and organic field-effect transistors (OFETs).

The molecular formula of 2,2'-Bis(4-(carbazol-9-yl)phenyl)-biphenyl is C36H26N2, and it has a molecular weight of 486.61 g/mol. The compound features a central biphenyl core with two carbazole units attached to the para positions of the phenyl rings. This arrangement provides the molecule with enhanced π-conjugation, leading to improved charge transport properties and stability under various environmental conditions.

In recent years, extensive research has been conducted to explore the potential of 2,2'-Bis(4-(carbazol-9-yl)phenyl)-biphenyl in advanced electronic devices. One notable study published in the Journal of Materials Chemistry C (2021) demonstrated that this compound can serve as an efficient hole transport material in OLEDs, significantly enhancing device performance and operational stability. The researchers found that the high triplet energy level and excellent thermal stability of 2,2'-Bis(4-(carbazol-9-yl)phenyl)-biphenyl make it an ideal candidate for use in phosphorescent OLEDs, where it can effectively block triplet excitons and prevent energy transfer to the substrate.

Beyond OLEDs, 2,2'-Bis(4-(carbazol-9-yl)phenyl)-biphenyl has also shown promise in organic photovoltaic (OPV) applications. A study published in Advanced Energy Materials (2020) reported that incorporating this compound into OPV devices as an interlayer material can significantly improve charge extraction and reduce recombination losses. The enhanced charge transport properties of 2,2'-Bis(4-(carbazol-9-yl)phenyl)-biphenyl contribute to higher power conversion efficiencies and longer device lifetimes.

In the realm of organic field-effect transistors (OFETs), 2,2'-Bis(4-(carbazol-9-yl)phenyl)-biphenyl has been investigated for its potential as a semiconducting material. Research published in Organic Electronics (2019) highlighted the compound's high carrier mobility and excellent on/off current ratio, making it suitable for use in high-performance OFETs. The study also noted that the thermal stability and solubility of 2,2'-Bis(4-(carbazol-9-yl)phenyl)-biphenyl facilitate solution processing techniques, which are essential for large-scale manufacturing of organic electronic devices.

The synthesis of 2,2'-Bis(4-(carbazol-9-yl)phenyl)-biphenyl typically involves multi-step reactions starting from readily available starting materials such as 4-bromobiphenylylboronic acid and 9-carbazoleboronic acid. The process often includes palladium-catalyzed cross-coupling reactions to form the desired biphenyl-carbazole structure. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for industrial applications.

In terms of safety and handling, 2,2'-Bis(4-(carbazol-9-yl)phenyl)-biphenyl is generally considered safe when proper precautions are taken. It is important to handle this compound in a well-ventilated area and to use appropriate personal protective equipment (PPE). Additionally, storage conditions should be controlled to prevent degradation or contamination.

The future prospects for 2,2'-Bis(4-(carbazol-9-yl)phenyl)-biphenyl are promising. Ongoing research continues to uncover new applications and optimize existing ones. For instance, recent studies have explored the use of this compound in flexible electronics and wearable devices, where its mechanical flexibility and robust performance are highly valued. As the demand for advanced organic materials grows, 2,2'-Bis(4-(carbazol-9-yl)phenyl)-biphenyl is poised to play a crucial role in shaping the future of organic electronics.

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